Cas no 2171999-02-1 (4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one)
4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one
- 2171999-02-1
- EN300-1635979
- 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one
-
- Inchi: 1S/C9H13N3O2/c1-5-6(4-14-11-5)9-7(10)3-8(13)12(9)2/h4,7,9H,3,10H2,1-2H3
- InChI Key: FCKQFOZYPNUOIO-UHFFFAOYSA-N
- SMILES: O=C1CC(C(C2=CON=C2C)N1C)N
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 72.4Ų
4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635979-0.05g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 0.05g |
$1866.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-0.1g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 0.1g |
$1955.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-0.25g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 0.25g |
$2044.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-0.5g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 0.5g |
$2132.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-1.0g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 1.0g |
$2221.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-2.5g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 2.5g |
$4355.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-5.0g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 5.0g |
$6441.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-10.0g |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 10.0g |
$9550.0 | 2023-07-10 | ||
| Enamine | EN300-1635979-50mg |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 50mg |
$1866.0 | 2023-09-22 | ||
| Enamine | EN300-1635979-100mg |
4-amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one |
2171999-02-1 | 100mg |
$1955.0 | 2023-09-22 |
4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one
Introduction to 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one (CAS No. 2171999-02-1)
4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one, with the CAS number 2171999-02-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidinone core, an amino group, and a substituted oxazole moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.
The chemical structure of 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one can be described as follows: it consists of a pyrrolidinone ring with an amino group at the 4-position, a methyl group at the 1-position, and a 3-methyl-1,2-oxazolyl substituent at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.
Recent studies have focused on the pharmacological properties of 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.
In addition to its enzymatic inhibition properties, 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one has been evaluated for its anti-inflammatory effects. In vivo studies using animal models have demonstrated that this compound can effectively reduce inflammation markers and alleviate symptoms in models of arthritis and other inflammatory conditions. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.
The safety profile of 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one is another critical aspect of its evaluation. Preclinical toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses. It exhibits low toxicity in both acute and chronic toxicity assays, which is essential for its potential use as a therapeutic agent.
The pharmacokinetic properties of 4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one have also been investigated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties are advantageous for developing oral formulations for clinical use.
In terms of clinical development, early-phase clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-1-methyl-5-(3-methyl-1,2--oxazol--yl)pyrrolidin--one. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in patients with specific conditions. Further clinical trials are planned to confirm these findings and explore additional therapeutic applications.
The synthesis of 4-Amino--methyl--(methyl--oxazol--)pyrrolidin--one involves several well-established organic chemistry techniques. The key steps include the formation of the pyrrolidinone core through cyclization reactions, followed by functional group modifications to introduce the amino group and the substituted oxazole moiety. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.
In conclusion, 4-Amino--methyl--(methyl--oxazol--)pyrrolidin--one (CAS No. --999--) represents a promising compound with potential therapeutic applications in various medical fields. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies will continue to elucidate its full potential and pave the way for its use as a novel therapeutic agent.
2171999-02-1 (4-Amino-1-methyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)